2,2'-(2,4,8,10-tetraoxaspiro[5.5]undecane-3,9-diyl)diphenol

• IUPAC Name: 2-[3-(2-hydroxyphenyl)-2,4,8,10-tetraoxaspiro[5.5]undecan-9-yl]phenol
• InChI: InChI=1S/C19H20O6/c20-15-7-3-1-5-13(15)17-22-9-19(10-23-17)11-24-18(25-12-19)14-6-2-4-8-16(14)21/h1-8,17-18,20-21H,9-12H2
• InChI Key: QLEMXKCIAQLFMM-UHFFFAOYSA-N
• Canonical SMILES: C1C2(COC(O1)C3=CC=CC=C3O)COC(OC2)C4=CC=CC=C4O
• Molecular Formula: C19H20O6
• DSSTOX Substance ID: DTXSID90353774
• Molecular Weight: 344.4 g/mol
• CAS RN: 23285-18-9

Description

The compound is a spirocyclic acetal, a structure characterized by its spiro arrangement where two rings are joined at a single atom. Such compounds have drawn interest due to their potential in various applications, including materials science and organic synthesis.

Synthesis Analysis

The synthesis of spirocyclic compounds, including those with tetraoxaspiro[5.5]undecane units, typically involves strategies like template synthesis or stepwise construction of the spiro skeleton. For example, the template synthesis of macrocycles incorporating tetraoxaspiro units has been reported, demonstrating the versatility of these methods in generating complex spirocyclic structures (Balog, Grosu, Plé, Ramondenc, Toupet, Condamine, Lange, Loutelier-Bourhis, Peulon-Agasse, & Bogdan, 2004).

Molecular Structure Analysis

The molecular structure of spirocyclic compounds can be elucidated using techniques such as NMR and X-ray diffraction. High-resolution NMR techniques, including 1H NMR, 13C NMR, and 2D NMR, can provide detailed information on the stereochemistry and electronic environment of the atoms within the molecule. Crystal X-ray diffraction offers insight into the three-dimensional arrangement of atoms and the molecular conformation (Sun, Yu, Li, & Yang, 2010).

Chemical Reactions and Properties

Spirocyclic compounds like 2,2'-(2,4,8,10-tetraoxaspiro[5.5]undecane-3,9-diyl)diphenol can undergo various chemical reactions, including polymerization and functionalization. These reactions can be used to modify the physical and chemical properties of the compounds for specific applications. For instance, the emulsion polymerization of 2-hydroxyethyl methacrylate with divinyl tetraoxaspiro[5.5]-undecane has been studied, highlighting the influence of the spirocyclic structure on the polymerization process and the properties of the resulting copolymers (Nita, Chiriac, & Nistor, 2011).